Cas no 42790-41-0 ( )

  structure
  structure
Product name: 
CAS No:42790-41-0
MF:C14H20N+
MW:202.3153
CID:928435
PubChem ID:424472

  Chemical and Physical Properties

Names and Identifiers

    • 1-benzyl-1-azoniabicyclo[2.2.2]octane
    • NSC165720
    • SCHEMBL2344944
    • NSC-165720
    • benzylquinuclidinium
    • DTXSID90329853
    • 42790-41-0
    •  
    • Inchi: InChI=1S/C14H20N/c1-2-4-14(5-3-1)12-15-9-6-13(7-10-15)8-11-15/h1-5,13H,6-12H2/q+1
    • InChI Key: RDPBRXDVEIYBBL-UHFFFAOYSA-N
    • SMILES: C1C[N+]2(CCC1CC2)CC3=CC=CC=C3

Computed Properties

  • Exact Mass: 202.1597
  • Monoisotopic Mass: 202.16
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų
  • XLogP3: 2.6

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 0

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